Cas no 331838-96-1 (N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide)

• Product Name: N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide
• CAS No: 331838-96-1
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 3053033
• PubChem ID: 2058518
• Update Time: 2025-04-21

N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-4-methylpiperazine-1-carboxamide
• Z44584873
• N-(3-chlorophenyl)-4-methyl-1-piperazinecarboxamide
• Oprea1_865475
• 331838-96-1
• AKOS000665392
• SCHEMBL4308463
• Oprea1_831105
• 645-268-5

• Inchi： 1S/C12H16ClN3O/c1-15-5-7-16(8-6-15)12(17)14-11-4-2-3-10(13)9-11/h2-4,9H,5-8H2,1H3,(H,14,17)
• InChI Key： DIFNLBAFQRWRLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 253.0981898Da
• Monoisotopic Mass: 253.0981898Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.6Ų